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molecular formula C12H12ClNO2 B8432654 2-(4-Chloro-2-formylphenyl)-4,4-dimethyl-4,5-dihydrooxazole

2-(4-Chloro-2-formylphenyl)-4,4-dimethyl-4,5-dihydrooxazole

Cat. No. B8432654
M. Wt: 237.68 g/mol
InChI Key: AYUIAKBVMWPHOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05264436

Procedure details

To a solution of 16 g (76 mM) of 2-(4-chlorophenyl- 4,4-dimethyl-4,5-dihydrooxazole in 60 ml of dry tetrahydrofuran at -78° C. under an inert atmosphere was added dropwise 75 ml of 1.4M sec-butyllithium in hexane. After 1 hour 9.7 ml of freshly distilled dimethylformamide in 20 ml of tetrahydrofuran was added and stirring was continued for 2 hours at room temperature. The mixture was poured into water (200 ml) and extracted with diethylether (2×100 ml), dried and evaporated to yield the crude product. Vacuum distillation, bp 140°-150° C./0.4 mm gave the title compound as a pale yellow oil.
Name
4-chlorophenyl- 4,4-dimethyl-4,5-dihydrooxazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sec-butyllithium
Quantity
75 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
60 mL
Type
solvent
Reaction Step One
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:9][CH2:10][C:11]([CH3:14])([CH3:13])[N:12]=2)=[CH:4][CH:3]=1.C([Li])(CC)C.CN(C)[CH:22]=[O:23].O>O1CCCC1.CCCCCC>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[O:9][CH2:10][C:11]([CH3:14])([CH3:13])[N:12]=2)=[C:6]([CH:22]=[O:23])[CH:7]=1

Inputs

Step One
Name
4-chlorophenyl- 4,4-dimethyl-4,5-dihydrooxazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C(C=C1)C=1OCC(N1)(C)C
Name
sec-butyllithium
Quantity
75 mL
Type
reactant
Smiles
C(C)(CC)[Li]
Name
tetrahydrofuran
Quantity
60 mL
Type
solvent
Smiles
O1CCCC1
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Step Two
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C=O)C
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1
Step Three
Name
water
Quantity
200 mL
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with diethylether (2×100 ml)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to yield the crude product
DISTILLATION
Type
DISTILLATION
Details
Vacuum distillation, bp 140°-150° C./0.4 mm

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
ClC1=CC(=C(C=C1)C=1OCC(N1)(C)C)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.